Cas no 76261-55-7 (3,3',3'',3'''-(1,4,8,11-tetraazacyclotetradecane-1,4,8,11-tetrayl)tetrapropanamide)

• Product Name: 3,3',3'',3'''-(1,4,8,11-tetraazacyclotetradecane-1,4,8,11-tetrayl)tetrapropanamide
• CAS No: 76261-55-7
• MF: C₂₂H₄₄N₈O₄
• MW: 484.635964393616
• CID: 982490
• PubChem ID: 160271
• Update Time: 2025-04-20

3,3',3'',3'''-(1,4,8,11-tetraazacyclotetradecane-1,4,8,11-tetrayl)tetrapropanamide Chemical and Physical Properties

Names and Identifiers

• 3,3',3'',3'''-(1,4,8,11-tetraazacyclotetradecane-1,4,8,11-tetrayl)tetrapropanamide
• 3-[4,8,11-tris(3-amino-3-oxopropyl)-1,4,8,11-tetrazacyclotetradec-1-yl]propanamide
• NSC382336
• 76261-55-7
• DTXSID60276481
• NSC-382336

• Inchi： 1S/C22H44N8O4/c23-19(31)3-11-27-7-1-8-28(12-4-20(24)32)16-18-30(14-6-22(26)34)10-2-9-29(17-15-27)13-5-21(25)33/h1-18H2,(H2,23,31)(H2,24,32)(H2,25,33)(H2,26,34)
• InChI Key： MFCMEXXBOCYXAY-UHFFFAOYSA-N
• SMILES： O=C(CCN1CCCN(CCC(N)=O)CCN(CCC(N)=O)CCCN(CCC(N)=O)CC1)N

Computed Properties

• Exact Mass: 484.34892
• Monoisotopic Mass: 484.34855191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 185Ų

Experimental Properties

• PSA: 185.32